1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate

• IUPAC Name: [4-[(2-chlorophenyl)methyl]piperazin-1-yl]-(2-fluorophenyl)methanone;oxalic acid
• InChI: InChI=1S/C18H18ClFN2O.C2H2O4/c19-16-7-3-1-5-14(16)13-21-9-11-22(12-10-21)18(23)15-6-2-4-8-17(15)20;3-1(4)2(5)6/h1-8H,9-13H2;(H,3,4)(H,5,6)
• InChI Key: DUGQUALKQCRPJC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Cl)C(=O)C3=CC=CC=C3F.C(=O)(C(=O)O)O
• Molecular Formula: C20H20ClFN2O5
• Molecular Weight: 422.8 g/mol

Description

1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of 1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. It is also believed to have an affinity for various receptors, including 5-HT1A, 5-HT2A, and D2 receptors.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate has various biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. It has also been shown to have anti-inflammatory and analgesic effects. Additionally, it has been shown to have a positive effect on cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate is its potential application in various fields, including medicine, pharmacology, and biochemistry. It is also relatively easy to synthesize, making it readily available for research purposes. However, its potential side effects and toxicity need to be carefully evaluated before its application in human studies.

Future Directions

1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate has significant potential for future research and development. Some of the future directions include the investigation of its potential application in drug delivery systems, the development of more potent analogs, and the evaluation of its potential side effects and toxicity. Additionally, further studies are needed to fully understand its mechanism of action and its potential application in the treatment of various medical conditions.
Conclusion:
In conclusion, 1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields, including medicine, pharmacology, and biochemistry. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations for various applications.

Synthesis Methods

The synthesis of 1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate involves the reaction between 2-chlorobenzylamine and 2-fluorobenzoyl chloride in the presence of piperazine and triethylamine. The resulting compound is then treated with oxalic acid to obtain the oxalate salt form.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate has been extensively studied for its potential application in the treatment of various medical conditions, including anxiety, depression, and schizophrenia. It has also been investigated for its potential use as an antipsychotic, anti-inflammatory, and analgesic agent. Additionally, 1-(2-chlorobenzyl)-4-(2-fluorobenzoyl)piperazine oxalate has been studied for its potential application in drug delivery systems.